Cas no 1177327-48-8 ({[2,5-dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrrol-3-yl]methyl}amine)

• Product Name: {[2,5-dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrrol-3-yl]methyl}amine
• CAS No: 1177327-48-8
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 5734316
• PubChem ID: 45496709
• Update Time: 2025-08-05

{[2,5-dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrrol-3-yl]methyl}amine Chemical and Physical Properties

Names and Identifiers

• AKOS015957288
• EN300-236774
• F2167-0111
• [2,5-dimethyl-1-(pyridin-3-ylmethyl)pyrrol-3-yl]methanamine
• {2,5-dimethyl-1-[(pyridin-3-yl)methyl]-1H-pyrrol-3-yl}methanamine
• {[2,5-dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrrol-3-yl]methyl}amine
• 1177327-48-8
• ([2,5-DIMETHYL-1-(PYRIDIN-3-YLMETHYL)-1H-PYRROL-3-YL]METHYL)AMINE

• Inchi： 1S/C13H17N3/c1-10-6-13(7-14)11(2)16(10)9-12-4-3-5-15-8-12/h3-6,8H,7,9,14H2,1-2H3
• InChI Key： WLRMOJPPJSPUNR-UHFFFAOYSA-N
• SMILES： N1(CC2C=NC=CC=2)C(C)=CC(CN)=C1C

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on {[2,5-dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrrol-3-yl]methyl}amine

Compound Introduction: {[2,5-dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrrol-3-yl]methyl}amine (CAS No. 1177327-48-8)

The compound {[2,5-dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrrol-3-yl]methyl}amine, identified by the CAS number 1177327-48-8, represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic amines, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

At the core of its molecular structure lies a pyrrole ring, which is a five-membered aromatic heterocycle containing one nitrogen atom. This nitrogen atom is crucial for the compound's reactivity and interaction with biological targets. The presence of two methyl groups at the 2 and 5 positions of the pyrrole ring enhances its stability and influences its electronic properties, making it a versatile scaffold for further derivatization and functionalization.

The substituent pyridin-3-ylmethyl group attached to the pyrrole ring introduces another layer of complexity to the molecule. This group not only contributes to the overall steric environment but also provides a site for hydrogen bonding or other non-covalent interactions with biological targets. The amine functionality at the end of the molecule further extends its potential applications, as amines are well-known for their role in drug design due to their ability to form hydrogen bonds and participate in various biochemical pathways.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrrole derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial applications. The specific arrangement of substituents in {[2,5-dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrrol-3-yl]methyl}amine suggests that it may exhibit unique biological activities that could be exploited for drug development.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been leveraging computational methods and high-throughput screening techniques to identify novel bioactive compounds. The structural features of {[2,5-dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrrol-3-yl]methyl}amine make it an attractive candidate for such studies. Its ability to interact with multiple targets simultaneously could lead to the development of multi-target drugs, which are increasingly recognized for their therapeutic efficacy.

The synthesis of this compound involves several key steps that highlight the ingenuity of modern organic chemistry. The construction of the pyrrole ring is typically achieved through cyclocondensation reactions, while the introduction of the methyl and pyridinyl groups requires precise functional group transformations. These synthetic strategies not only demonstrate the synthetic chemist's artistry but also provide valuable insights into how complex molecules can be constructed from simpler precursors.

From a chemical biology perspective, understanding how this compound interacts with biological systems is crucial. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been instrumental in elucidating its structure and dynamics. These studies not only provide a detailed picture of the compound's molecular architecture but also reveal how it binds to its targets at the atomic level.

The potential applications of {[2,5-dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrrol-3-yl]methyl}amine extend beyond traditional drug development. It has shown promise as a tool compound in biochemical assays, where its specific interactions can be harnessed to study enzyme mechanisms or identify new drug targets. Additionally, its structural features make it an excellent candidate for designing probes that can visualize biological processes in living cells.

In conclusion, this compound exemplifies the intersection of chemistry and biology in modern drug discovery. Its unique structure and potential biological activities make it a compelling subject for further research. As our understanding of molecular interactions continues to evolve, compounds like {[2,5-dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrrol-3-yl]methyl}amine will undoubtedly play a pivotal role in shaping future therapeutic strategies.